2-(4-isopropyl-6-oxopyrimidin-1(6H)-yl)-N-(4-methoxybenzyl)acetamide

• IUPAC Name: N-[(4-methoxyphenyl)methyl]-2-(6-oxo-4-propan-2-ylpyrimidin-1-yl)acetamide
• InChI: InChI=1S/C17H21N3O3/c1-12(2)15-8-17(22)20(11-19-15)10-16(21)18-9-13-4-6-14(23-3)7-5-13/h4-8,11-12H,9-10H2,1-3H3,(H,18,21)
• InChI Key: LTBABXSXZONNFL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=O)N(C=N1)CC(=O)NCC2=CC=C(C=C2)OC
• Molecular Formula: C17H21N3O3
• Molecular Weight: 315.37 g/mol
• CAS No.: 1210509-71-9

Description

2-(4-isopropyl-6-oxopyrimidin-1(6H)-yl)-N-(4-methoxybenzyl)acetamide is a useful research compound. Its molecular formula is C17H21N3O3 and its molecular weight is 315.373. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antihistaminic Action

The compound has been synthesized through the reaction of 2-methylmercapto-1,4,5,6-tetrahydropyrimidine hydroiodide and 4-methoxybenzylamine, leading to a compound with in vitro H1-antihistaminic activity on guinea pig trachea. This activity suggests a potential for the compound in bronchorelaxant applications through H1 receptor antagonism. Theoretical studies using density functional method (DFT/UB3LYP) and Hartree–Fock (HF) approach have supported the findings, highlighting the compound's nucleophilic properties and the influence of its structural features, such as the aromatic ring and OCH3 group, on its reactivity (Genç, Yılmaz, Ilhan, & Karagoz, 2013).

Antimicrobial Activity

Derivatives of pyrimidinones, which are structurally related to 2-(4-isopropyl-6-oxopyrimidin-1(6H)-yl)-N-(4-methoxybenzyl)acetamide, have shown promising antimicrobial properties. The synthesis process involved using citrazinic acid as a starting material and led to compounds with good antibacterial and antifungal activities, comparable to reference drugs such as streptomycin and fusidic acid. This suggests the potential of such compounds in developing new antimicrobial agents (Hossan, Abu-Melha, Al-Omar, & Amr, 2012).

Anti-Inflammatory and Analgesic Properties

Novel compounds derived from visnaginone and khellinone, related to the core structure of this compound, have been synthesized and found to possess significant anti-inflammatory and analgesic properties. These compounds were screened as cyclooxygenase-1/cyclooxygenase-2 (COX-1/COX-2) inhibitors, demonstrating high inhibitory activity on COX-2 selectivity, analgesic activity, and anti-inflammatory activity. Such findings indicate the potential therapeutic applications of these compounds in managing pain and inflammation (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Analgesic and Antipyretic Agent Development

The compound's structural analogs have been explored in the context of developing environmentally friendly synthetic routes for potential analgesic and antipyretic compounds. This research underscores the importance of green chemistry in the development of pharmaceuticals and highlights the potential of such compounds in analgesic and antipyretic applications (Reddy, Venkata, Reddy, & Dubey, 2014).